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Compound of Interest

Compound Name: USL311

CAS No.: 1373268-67-7

Cat. No.: B611602

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the CXCR4 antagonist USL311
against the current standard of care for recurrent glioblastoma and advanced solid tumors. Due

to the termination of the Phase 1/2 clinical trial (NCT02765165) for USL311 and the limited

availability of public data, this document focuses on providing the methodologies and

established data for the current standards of care to serve as a benchmark for any future

evaluation of USL311 or similar CXCR4 antagonists.

Mechanism of Action: Targeting the CXCL12/CXCR4
Axis
USL311 is an orally bioavailable antagonist of the C-X-C chemokine receptor type 4 (CXCR4).

It functions by blocking the binding of the chemokine CXCL12 (also known as stromal cell-

derived factor-1 or SDF-1) to CXCR4. This interaction is crucial for tumor cell proliferation,

migration, angiogenesis, and survival.[1][2][3][4][5] The CXCL12/CXCR4 signaling pathway is a

key player in the tumor microenvironment and is implicated in the progression of various

cancers, including glioblastoma.[1][2][3][4][5]
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Below is a diagram illustrating the CXCL12/CXCR4 signaling pathway and the proposed point

of intervention for USL311.
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In Vivo Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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